molecular formula C11H13F3N2O4 B8403570 3-Trifluoromethyl-4-[N,N-bis(2-hydroxyethyl)amino]nitrobenzene

3-Trifluoromethyl-4-[N,N-bis(2-hydroxyethyl)amino]nitrobenzene

Cat. No.: B8403570
M. Wt: 294.23 g/mol
InChI Key: YDZWRSBNLPDQSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Trifluoromethyl-4-[N,N-bis(2-hydroxyethyl)amino]nitrobenzene is a useful research compound. Its molecular formula is C11H13F3N2O4 and its molecular weight is 294.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13F3N2O4

Molecular Weight

294.23 g/mol

IUPAC Name

2-[N-(2-hydroxyethyl)-4-nitro-2-(trifluoromethyl)anilino]ethanol

InChI

InChI=1S/C11H13F3N2O4/c12-11(13,14)9-7-8(16(19)20)1-2-10(9)15(3-5-17)4-6-18/h1-2,7,17-18H,3-6H2

InChI Key

YDZWRSBNLPDQSL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)N(CCO)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Fluoro-5-nitrobenzotrifluoride (5.0 g; 23.9 mmol) and 6.0 g (57.1 mmol) of diethanolamine were dissolved solved in 30 ml of DMSO, followed by stirring under heat at 140° C. for 5 hours. The reaction mixture was extracted with ethyl acetate and the extract was then dried over magnesium sulfate. The brown oil so obtained was purified by chromatography on a silica gel column (chloroform/ methanol=10/1), whereby 565 mg of the title compound were obtained as yellow powder (yield: 8%).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.